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Compound of Interest

Compound Name: 3-Chlorobenzyl bromide

Cat. No.: B146248 Get Quote

Technical Support Center: Managing 3-
Chlorobenzyl Bromide
This technical support center provides guidance for researchers, scientists, and drug

development professionals on safely managing the lachrymatory and hazardous effects of 3-
Chlorobenzyl bromide in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is 3-Chlorobenzyl bromide and what are its primary hazards?

3-Chlorobenzyl bromide (CAS No. 766-80-3) is a colorless to light yellow liquid used in

organic synthesis.[1][2] Its primary hazards include:

Lachrymator: It is a potent tear-inducing agent.[3][4]

Corrosive: It causes severe skin burns and serious eye damage.[1][3][5]

Respiratory Irritant: Inhalation may cause respiratory irritation and corrosive injuries to the

upper respiratory tract.[3][4][6]

Q2: What are the physical and chemical properties of 3-Chlorobenzyl bromide?

The key properties of 3-Chlorobenzyl bromide are summarized in the table below.
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Property Value

Molecular Formula C₇H₆BrCl[7]

Molecular Weight 205.48 g/mol [7][8]

Appearance Colorless to light yellow liquid[1][2]

Boiling Point 109-110 °C at 12 mmHg[1][8]

Density 1.565 g/mL at 25 °C[1][8]

Flash Point 113 °C (235.4 °F) - closed cup[8][9]

Solubility
Slightly soluble in water; decomposes in water.

[2][10]

Q3: Are there established occupational exposure limits for 3-Chlorobenzyl bromide?

Currently, there are no established occupational exposure limits such as Permissible Exposure

Limits (PELs) or Threshold Limit Values (TLVs) for 3-Chlorobenzyl bromide.[1][11] Therefore,

it is crucial to minimize any potential exposure through engineering controls, administrative

controls, and personal protective equipment.

Troubleshooting Guide
Q4: I am experiencing eye irritation while working with 3-Chlorobenzyl bromide, even though I

am wearing safety glasses. What should I do?

Immediately move to fresh air. If the irritation is significant, proceed to an emergency

eyewash station.

Flush your eyes with water for at least 15 minutes, removing contact lenses if you are

wearing them.[3]

Seek immediate medical attention.[3][12]

Review your personal protective equipment (PPE). Standard safety glasses may not provide

a sufficient seal. For lachrymators, chemical splash goggles that form a complete seal
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around the eyes are required. A face shield worn over the goggles can provide an additional

layer of protection.[13][14]

Assess your ventilation. All work with 3-Chlorobenzyl bromide must be conducted in a

certified chemical fume hood to prevent vapor inhalation and eye exposure.[13]

Q5: A small amount of 3-Chlorobenzyl bromide spilled on my gloved hand. What is the

correct procedure?

Immediately remove the contaminated glove. Avoid touching your skin with the outside of the

glove.

Wash your hands thoroughly with soap and water.[3]

Dispose of the contaminated glove as hazardous waste.

Inspect your skin for any signs of irritation or burns. If any are present, seek medical

attention.[3]

Review your choice of gloves. Ensure you are using gloves with appropriate chemical

resistance. While specific breakthrough data for 3-Chlorobenzyl bromide is not readily

available, nitrile or butyl rubber gloves are generally recommended for handling halogenated

organic compounds.[14][15] Always consult the glove manufacturer's resistance data.

Q6: I can smell a pungent odor in the lab after working with 3-Chlorobenzyl bromide. What

does this indicate and what should I do?

A noticeable odor indicates a potential containment failure and exposure.

Alert others in the lab and evacuate the area immediately.

If you feel any respiratory irritation, move to fresh air and seek medical attention.[3]

Do not re-enter the area until it has been assessed by safety personnel.

Review your experimental setup and handling procedures. Ensure all connections are

secure and that all manipulations are performed deep within the chemical fume hood with

the sash at the appropriate height.
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Experimental Protocols
Safe Handling Protocol for 3-Chlorobenzyl Bromide
This protocol outlines the essential steps for safely handling 3-Chlorobenzyl bromide.

Pre-Experiment Preparation:

Review the Safety Data Sheet (SDS) for 3-Chlorobenzyl bromide.[4]

Ensure a certified chemical fume hood is available and functioning correctly.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[1]

Prepare all necessary PPE as outlined in the table below.

Have a spill kit readily available, including an inert absorbent material (e.g., sand,

vermiculite) and a neutralizing agent (e.g., sodium bicarbonate).[12][16]

Personal Protective Equipment (PPE):

PPE Item Specification

Eye Protection
Chemical splash goggles and a face shield.[13]

[14]

Hand Protection

Nitrile or Butyl rubber gloves. Always check

manufacturer's chemical resistance data.[14]

[15]

Body Protection A lab coat that is fully buttoned.[14]

Respiratory Protection

For situations with potential for exposure outside

of a fume hood (e.g., large spills), a full-face

respirator with an Organic Vapor (OV) cartridge

is recommended.[1][12]

Handling Procedure:
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Conduct all work in a chemical fume hood.[13]

Keep the container of 3-Chlorobenzyl bromide tightly closed when not in use.[3]

Use the smallest quantity of the chemical necessary for the experiment.

When transferring the liquid, do so carefully to avoid splashing.

Ensure all glassware is clean, dry, and free of cracks.

Post-Experiment Procedure:

Decontaminate all surfaces and equipment that may have come into contact with 3-
Chlorobenzyl bromide. A solution of soap and water is generally effective for surface

cleaning.[4]

Dispose of all waste, including contaminated gloves and absorbent materials, in a

designated hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.[3]

Spill Response Protocol for 3-Chlorobenzyl Bromide
This protocol provides a general guideline for responding to spills. The specific actions will

depend on the size of the spill.

For all spills, ensure you are wearing the appropriate PPE, including respiratory protection if

necessary.

1. Small Spill (<10 mL):

Alert personnel in the immediate area.

Cover the spill with an inert absorbent material such as sand or vermiculite.[12]

Once absorbed, carefully scoop the material into a designated hazardous waste container.

Decontaminate the spill area with a saturated aqueous solution of sodium thiosulfate,

followed by a soap and water wash.[17]
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Wipe the area dry with paper towels and dispose of them in the hazardous waste container.

2. Large Spill (>10 mL):

Evacuate the laboratory immediately and alert others.

Contact your institution's emergency response team or environmental health and safety

department.

Do not attempt to clean up a large spill without proper training and equipment.
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Caption: Workflow for responding to an exposure event.

Caption: Decision tree for responding to a chemical spill.
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Caption: Hierarchy of controls for managing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://multimedia.3m.com/mws/media/1687482O/select-the-right-cartridges-and-filters-reusable-respirators-english.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Lab%20Safety/Ansell_7thEditionChemicalResistanceGuide.pdf
https://www.echemi.com/produce/pr2411052877-3-chlorobenzyl-bromide.html
https://www.fishersci.com/store/msds?partNumber=AC181780050&countryCode=US&language=en
https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://multimedia.3m.com/mws/media/639110O/respirator-selection-guide.pdf
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/A%20Limited%20Glove%20Selection%20Chart.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.labmanager.com/how-to-neutralize-chemical-spills-20529
https://chamberlandresearch.com/wp-content/uploads/2014/10/chamberland-sop-working-with-bromine.docx
https://www.benchchem.com/product/b146248#managing-the-lachrymatory-effects-of-3-chlorobenzyl-bromide-in-the-lab
https://www.benchchem.com/product/b146248#managing-the-lachrymatory-effects-of-3-chlorobenzyl-bromide-in-the-lab
https://www.benchchem.com/product/b146248#managing-the-lachrymatory-effects-of-3-chlorobenzyl-bromide-in-the-lab
https://www.benchchem.com/product/b146248#managing-the-lachrymatory-effects-of-3-chlorobenzyl-bromide-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146248?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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